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Compound of Interest

Compound Name:
Methyl 5-chloro-2-methyl-3-

nitrobenzoate

Cat. No.: B1394622 Get Quote

An In-Depth Technical Guide to Methyl 5-chloro-2-methyl-3-nitrobenzoate

Introduction: A Versatile Building Block in Modern
Synthesis
Methyl 5-chloro-2-methyl-3-nitrobenzoate is a polysubstituted aromatic compound that

serves as a crucial intermediate in the synthesis of complex organic molecules. Its strategic

arrangement of a methyl ester, a chloro group, a methyl group, and a nitro group on a benzene

ring provides a rich platform for a variety of chemical transformations. This guide provides an

in-depth analysis of its chemical properties, a detailed synthesis protocol, its applications in

research and development, and essential safety guidelines for its handling. For researchers in

pharmaceuticals and agrochemicals, understanding the utility of this intermediate is key to

unlocking novel molecular architectures.[1][2]

Physicochemical and Structural Data
The identity and properties of Methyl 5-chloro-2-methyl-3-nitrobenzoate are summarized

below. This data is essential for its proper handling, storage, and use in quantitative

experiments.
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Property Value Source(s)

CAS Number 294190-17-3 [1][2][3][4][5]

IUPAC Name
methyl 5-chloro-2-methyl-3-

nitrobenzoate

Synonyms
5-Chloro-2-methyl-3-nitro-

benzoic acid methyl ester
[3][4][5]

Molecular Formula C₉H₈ClNO₄ [2][3][5]

Molecular Weight 229.62 g/mol [2][5]

Appearance
Solid (inferred from related

compounds)

Storage
Room temperature, in a dry,

sealed container
[2]

Synthesis Methodology: A Two-Step Approach
The synthesis of Methyl 5-chloro-2-methyl-3-nitrobenzoate is typically achieved through a

two-step process starting from 5-chloro-2-methylbenzoic acid. This process involves the

nitration of the aromatic ring followed by the esterification of the carboxylic acid.

Step 1: Nitration of 5-chloro-2-methylbenzoic acid
The first step is the regioselective nitration of the starting material. The directing effects of the

existing substituents (chloro and methyl groups) are crucial for achieving the desired product.

Protocol:

In a reaction vessel, dissolve 5-chloro-2-methylbenzoic acid in concentrated sulfuric acid

at a low temperature (typically 0-5 °C) with stirring.

Slowly add a nitrating mixture (a combination of concentrated nitric acid and concentrated

sulfuric acid) dropwise, maintaining the low temperature to control the exothermic reaction.
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After the addition is complete, allow the reaction to stir for several hours, gradually

warming to room temperature.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

Upon completion, pour the reaction mixture over crushed ice to precipitate the product, 5-

chloro-2-methyl-3-nitrobenzoic acid.

Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum.

Step 2: Fischer Esterification
The resulting carboxylic acid is then converted to its methyl ester via Fischer esterification.

Protocol:

Suspend the dried 5-chloro-2-methyl-3-nitrobenzoic acid in an excess of anhydrous

methanol.

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or by bubbling

anhydrous hydrogen chloride gas through the mixture.[6]

Heat the mixture to reflux and maintain for several hours.[7] The reaction is an equilibrium,

and the large excess of methanol drives it towards the product.

After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate

solution).

Reduce the volume of methanol under reduced pressure.

Extract the product into an organic solvent like ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the

solvent to yield the final product, Methyl 5-chloro-2-methyl-3-nitrobenzoate.
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Diagram 1: Synthesis workflow for Methyl 5-chloro-2-methyl-3-nitrobenzoate.
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Applications in Research and Drug Development
The utility of Methyl 5-chloro-2-methyl-3-nitrobenzoate stems from the distinct reactivity of its

functional groups, making it a valuable scaffold for building more complex molecules.[1]

Pharmaceutical Synthesis: This compound is an important intermediate in the production of

pharmaceuticals. The nitro group can be readily reduced to an amine, which is a common

functional group in active pharmaceutical ingredients (APIs). The chloro and methyl groups

can influence the electronic properties and steric environment of the molecule, which can be

fine-tuned for optimal binding to biological targets.[2]

Agrochemical Development: Similar to its use in pharmaceuticals, this intermediate is a

precursor for various agrochemicals like herbicides and fungicides. The specific substitution

pattern can be a key determinant of the biological activity and selectivity of the final product.

[2]

Material Science: The electron-withdrawing nature of the nitro and chloro groups makes the

aromatic ring electron-deficient, which can be useful in the synthesis of materials with

specific electronic properties.[8]

Functional Group Reactivity Synthetic Applications

Methyl 5-chloro-2-methyl-3-nitrobenzoate CAS: 294190-17-3
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Diagram 2: Relationship between functional groups and synthetic applications.
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Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Methyl 5-chloro-2-methyl-3-
nitrobenzoate is not readily available, safety precautions can be inferred from related

nitroaromatic compounds.

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated

fume hood. Wear appropriate personal protective equipment, including safety goggles, a lab

coat, and chemical-resistant gloves.[9]

Inhalation and Contact: Avoid inhaling dust or vapors. Avoid contact with skin and eyes. In

case of contact, rinse immediately with plenty of water.[9]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[2]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
Methyl 5-chloro-2-methyl-3-nitrobenzoate is a strategically important chemical intermediate

with significant potential in the fields of pharmaceutical and agrochemical research. Its

polysubstituted nature allows for diverse chemical modifications, providing a robust platform for

the synthesis of novel and complex molecules. Proper understanding of its synthesis,

properties, and handling is essential for its effective and safe utilization in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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